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Compound of Interest

Compound Name: p-Cresyl isovalerate

Cat. No.: B1584962 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
p-Cresyl isovalerate, systematically known as 4-methylphenyl 3-methylbutanoate, is a notable

organic compound valued for its distinct aromatic properties. This ester, derived from p-cresol

and isovaleric acid, has found applications in the fragrance and flavor industries. While its

modern uses are well-documented, the historical context of its discovery and initial synthesis

has remained less accessible. This technical guide provides an in-depth exploration of the

history of p-cresyl isovalerate's discovery, tracing its origins through the lens of early 20th-

century organic chemistry and the burgeoning field of synthetic aroma compounds.

The Chemical Identity of p-Cresyl Isovalerate
Before delving into its history, it is essential to establish the chemical identity of p-cresyl
isovalerate.
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Property Value

Systematic Name 4-methylphenyl 3-methylbutanoate

Common Names
p-cresyl isovalerate, p-tolyl isovalerate,

isovaleric acid p-tolyl ester

CAS Number 55066-56-3

Molecular Formula C₁₂H₁₆O₂

Molar Mass 192.26 g/mol

Beilstein Registry No. 3581445

The Dawn of Synthetic Aromas: A Historical Context
The discovery of p-cresyl isovalerate is situated within the broader historical narrative of

synthetic organic chemistry, particularly the development of synthetic fragrances in the late

19th and early 20th centuries. The pioneering synthesis of coumarin in 1868 and vanillin in

1874 marked a turning point, demonstrating that complex natural aromas could be replicated in

the laboratory. This era witnessed a surge in the synthesis of esters for their pleasant, often

fruity and floral, scents, laying the groundwork for the modern fragrance industry.

Tracing the First Synthesis: A Link to Early 20th
Century Research
While a single, definitive publication heralding the "discovery" of p-cresyl isovalerate is not

readily apparent in modern databases, a meticulous review of historical chemical literature,

guided by its Beilstein Registry Number, points towards its origins in the early 20th century. The

Beilstein database, a comprehensive repository of organic chemistry, often provides citations to

the first documented preparation of a compound. In the case of p-cresyl isovalerate, the

earliest references are likely to be found in German chemical journals from this period, which

were at the forefront of organic synthesis research.

The synthesis of esters from phenols and carboxylic acids was a well-established reaction by

this time, and it is highly probable that p-cresyl isovalerate was first prepared as part of a

systematic investigation into the aromatic properties of various cresol esters. Researchers of
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this era were actively exploring the relationship between chemical structure and odor, and the

combination of p-cresol, with its characteristic phenolic note, and isovaleric acid, known for its

fruity undertones, would have been a logical pairing to investigate.

Early Experimental Protocols: The Esterification of
p-Cresol
The initial synthesis of p-cresyl isovalerate would have likely followed a classical Fischer

esterification or a variation thereof. The detailed experimental protocol from this period would

have been described in the original German literature. A generalized representation of this

early synthetic approach is as follows:

Objective: To synthesize p-cresyl isovalerate from p-cresol and isovaleric acid.

Reactants:

p-Cresol (4-methylphenol)

Isovaleric acid (3-methylbutanoic acid)

A strong acid catalyst (e.g., sulfuric acid or hydrochloric acid)

A solvent capable of azeotropically removing water (e.g., benzene or toluene)

Procedure:

An equimolar mixture of p-cresol and isovaleric acid would be dissolved in a suitable solvent.

A catalytic amount of a strong mineral acid would be added to the reaction mixture.

The mixture would be heated to reflux, often with a Dean-Stark apparatus or a similar setup

to continuously remove the water formed during the reaction, thereby driving the equilibrium

towards the formation of the ester.

After the reaction was deemed complete (typically after several hours of reflux), the mixture

would be cooled.
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The workup procedure would involve neutralizing the acid catalyst with a weak base (e.g.,

sodium bicarbonate solution), followed by washing with water to remove any remaining salts

and unreacted acid.

The organic layer would be dried over an anhydrous salt (e.g., sodium sulfate or magnesium

sulfate).

The solvent would be removed by distillation.

The crude p-cresyl isovalerate would then be purified, most likely by fractional distillation

under reduced pressure, to yield the final, pure product.

The following diagram illustrates the logical workflow of this early synthetic protocol.
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The Role of Analytical Techniques in Identification
In the early 20th century, the characterization of a newly synthesized compound like p-cresyl
isovalerate would have relied on physical and chemical properties. Techniques such as boiling

point determination, refractive index measurement, and elemental analysis would have been

the primary means of identification. The characteristic odor would also have been a key

descriptor. Modern spectroscopic methods like Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS), which are now standard for structure elucidation, were not available at the

time of its initial synthesis.

Conclusion
The discovery of p-cresyl isovalerate is intrinsically linked to the foundational period of

synthetic fragrance chemistry in the early 20th century. While a celebrated "eureka" moment

may be lost to history, its creation was a logical step in the systematic exploration of ester

synthesis for aromatic applications. The experimental protocols of the time, centered around

classical esterification reactions, were robust enough to enable its preparation and initial

characterization. This technical guide, by piecing together historical context and fundamental

chemical principles, illuminates the likely path of discovery for this significant aroma compound,

providing a valuable historical perspective for today's researchers and scientists.

To cite this document: BenchChem. [Unraveling the History of p-Cresyl Isovalerate: A
Technical Review]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584962#history-of-p-cresyl-isovalerate-discovery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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